Viral Disease

Description

Viral diseases are infections caused by various viruses, which are microscopic infectious agents that replicate inside the living cells of an organism. These diseases can manifest with a wide range of symptoms, from mild, self-limiting conditions like the common cold to severe, life-threatening illnesses such as HIV/AIDS, influenza, or COVID-19. Transmission typically occurs through direct contact, respiratory droplets, contaminated surfaces, or vectors. Diagnosis often involves laboratory testing, and treatment may include antiviral medications, supportive care, or vaccination for prevention.